molecular formula C13H22N2 B15265512 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine

4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine

Cat. No.: B15265512
M. Wt: 206.33 g/mol
InChI Key: YIEOIQZVNJAEJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Methyl-N-(5-methylhexan-2-yl)pyridin-3-amine is a secondary amine featuring a pyridine core substituted with a methyl group at position 4 and a branched alkyl chain (5-methylhexan-2-yl) at the amine group (position 3).

Properties

Molecular Formula

C13H22N2

Molecular Weight

206.33 g/mol

IUPAC Name

4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine

InChI

InChI=1S/C13H22N2/c1-10(2)5-6-12(4)15-13-9-14-8-7-11(13)3/h7-10,12,15H,5-6H2,1-4H3

InChI Key

YIEOIQZVNJAEJE-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NC=C1)NC(C)CCC(C)C

Origin of Product

United States

Chemical Reactions Analysis

Types of Reactions

4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Studied for its potential therapeutic effects, although it is not yet approved for medical use.

    Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Pyridin-3-amine Scaffolds

(a) 6-Methyl-N-(5-methylhexan-2-yl)pyridin-3-amine
  • Structural Difference : Methyl group at pyridine position 6 instead of 3.
  • Implications: Positional isomerism may alter electronic effects (e.g., electron-donating methyl at position 6 vs. This compound is synthesized via analogous alkylation methods, as seen in similar pyridin-3-amine derivatives .
(b) 4-Phenoxy-N-(2-(prop-2-yn-1-yloxy)benzyl)pyridin-3-amine
  • Structural Difference: Phenoxy and propargyloxy substituents instead of methyl and alkyl chains.
  • Functional Role : The alkyne group enables "click chemistry" for bioconjugation, a feature absent in the target compound. This derivative was synthesized via Schiff base formation and reduction, yielding an 88% purity .
(c) N-Phenylimidazo[1,2-a]pyridin-3-amine Derivatives
  • Structural Difference : Imidazo[1,2-a]pyridine fused ring system instead of a simple pyridine.
  • Biological Relevance : These derivatives exhibit COX-2 inhibitory activity, with substituents like 4-(methylsulfonyl)phenyl enhancing selectivity. The rigid fused-ring system contrasts with the flexibility of the target compound’s alkyl chain, impacting pharmacokinetics .

Physicochemical Properties and Bioactivity

Table 1: Comparative Physicochemical Properties

Compound Molecular Weight logP (Predicted) Water Solubility Key Functional Groups
4-Methyl-N-(5-methylhexan-2-yl)pyridin-3-amine 222.34 g/mol 3.5 Low Pyridine, branched alkyl
6-Methyl-N-(5-methylhexan-2-yl)pyridin-3-amine 222.34 g/mol 3.5 Low Pyridine (methyl at C6), alkyl
4-Phenoxy-N-(propargyl-benzyl)pyridin-3-amine 346.41 g/mol 4.2 Very low Phenoxy, alkyne
N-Phenylimidazo[1,2-a]pyridin-3-amine 235.28 g/mol 2.8 Moderate Fused imidazole-pyridine
  • Bioactivity Trends : Pyridin-3-amine derivatives with electron-withdrawing groups (e.g., sulfonyl) show enhanced enzyme inhibition (e.g., COX-2), while alkyl chains may favor off-target interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.